Cas no 1803830-44-5 (5-Fluoro-2-iodobenzo[d]oxazole)

• Product Name: 5-Fluoro-2-iodobenzo[d]oxazole
• CAS No: 1803830-44-5
• MF: C₇H₃FINO
• MW: 263.007697343826
• CID: 4816836
• Update Time: 2025-10-31

5-Fluoro-2-iodobenzo[d]oxazole Chemical and Physical Properties

Names and Identifiers

• 5-Fluoro-2-iodobenzo[d]oxazole

• Inchi： 1S/C7H3FINO/c8-4-1-2-6-5(3-4)10-7(9)11-6/h1-3H
• InChI Key： HDTNBVNYOXIKAL-UHFFFAOYSA-N
• SMILES： IC1=NC2C=C(C=CC=2O1)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 157
• XLogP3: 2.5
• Topological Polar Surface Area: 26

Additional information on 5-Fluoro-2-iodobenzo[d]oxazole

5-Fluoro-2-iodobenzo[d]oxazole: A Comprehensive Overview

The compound 5-Fluoro-2-iodobenzo[d]oxazole (CAS No. 1803830-44-5) is a highly specialized organic molecule with significant applications in the fields of organic synthesis, medicinal chemistry, and materials science. This compound belongs to the class of oxazoles, which are five-membered heterocycles containing one nitrogen and one oxygen atom. The presence of fluorine and iodine substituents at specific positions on the benzo[d]oxazole ring imparts unique electronic and structural properties, making it a valuable building block for various chemical transformations.

Benzo[d]oxazole derivatives have been extensively studied due to their versatile reactivity and ability to participate in a wide range of reactions. The 5-fluoro and 2-iodo substituents in this compound play crucial roles in determining its chemical behavior. Fluorine, being an electron-withdrawing group, enhances the electrophilic character of the aromatic ring, while iodine, as a good leaving group, facilitates nucleophilic substitutions. These properties make 5-fluoro-2-iodobenzo[d]oxazole an ideal substrate for exploring novel synthetic pathways and designing bioactive molecules.

Recent advancements in the synthesis of benzo[d]oxazole derivatives have highlighted the importance of this compound in constructing complex molecular frameworks. For instance, researchers have employed 5-fluoro-2-iodobenzo[d]oxazole as a key intermediate in the construction of heterocyclic compounds with potential pharmacological activities. The use of this compound in cross-coupling reactions, such as the Suzuki-Miyaura coupling, has enabled the creation of biaryl structures with enhanced stability and bioavailability.

In addition to its synthetic applications, 5-fluoro-2-iodobenzo[d]oxazole has shown promise in the field of medicinal chemistry. Its ability to act as a scaffold for drug design has led to investigations into its potential as an anti-inflammatory, antiviral, and anticancer agent. Recent studies have demonstrated that derivatives of this compound exhibit selective inhibition against certain enzymes involved in disease pathways, making them strong candidates for further preclinical testing.

The structural versatility of 5-fluoro-2-iodobenzo[d]oxazole also extends to its applications in materials science. Its incorporation into polymer systems has been explored for developing advanced materials with tailored electronic properties. For example, researchers have utilized this compound as a building block for constructing conjugated polymers with potential applications in organic electronics and optoelectronics.

From a synthetic standpoint, the preparation of 5-fluoro-2-iodobenzo[d]oxazole involves a series of well-established organic reactions. The synthesis typically begins with the formation of the benzo[d]oxazole core through cyclization reactions involving amino alcohols or related precursors. Subsequent fluorination and iodination steps are then carried out under controlled conditions to introduce the desired substituents at specific positions on the ring.

The growing interest in benzo[d]oxazole derivatives can be attributed to their unique combination of electronic properties and structural flexibility. As research continues to uncover new applications for 5-fluoro-2-iodobenzo[d]oxazole, it is expected that this compound will play an increasingly important role in both academic and industrial settings. Its ability to serve as a versatile platform for chemical innovation underscores its significance in modern organic chemistry.

In conclusion, 5-fluoro-2-iodobenzo[d]oxazole (CAS No. 1803830-44-5) is a multifaceted organic compound with diverse applications across various disciplines. Its unique chemical properties and synthetic utility make it an invaluable tool for researchers aiming to develop novel compounds with advanced functionalities. As ongoing studies continue to shed light on its potential, this compound is poised to remain at the forefront of chemical innovation for years to come.